Cas no 102538-16-9 (Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-)

Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)- structure
102538-16-9 structure
Product Name:Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
CAS No:102538-16-9
MF:C14H19NO
MW:217.306763887405
CID:170895
PubChem ID:124609
Update Time:2025-04-19

Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
    • 1-ethyl-4-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine
    • 1-ethyl-4-(3-methoxyphenyl)-3,6-dihydro-2H-pyridine
    • N-ET-MO-Mptp
    • DTXSID40145262
    • 102538-16-9
    • CHEMBL35779
    • SCHEMBL8352095
    • Pyridine, 1-ethyl-1,2,3,6-tetrahydro-4-(3-methoxyphenyl)-
    • Inchi: 1S/C14H19NO/c1-3-15-9-7-12(8-10-15)13-5-4-6-14(11-13)16-2/h4-7,11H,3,8-10H2,1-2H3
    • InChI Key: DNDWVWSRWMEFQT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1=CCN(CC)CC1

Computed Properties

  • Exact Mass: 217.14677
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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